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Compound of Interest

Compound Name: 2,6-Difluorobenzamide

Cat. No.: B103285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

2,6-Difluorobenzamide. The information is compiled from various safety data sheets to ensure

a thorough understanding of the potential hazards and the necessary measures to mitigate

risks in a laboratory and drug development setting.

Hazard Identification and Classification
2,6-Difluorobenzamide is classified as a hazardous substance. The following tables

summarize its GHS classification, hazard statements, and precautionary statements.

Table 1: GHS Hazard Classification

Classification Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Inhalation Category 4

Skin Irritation Category 2

Serious Eye Irritation Category 2A

Specific target organ toxicity — single exposure

(Respiratory system)
Category 3
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Signal Word: Warning[1][2][3][4][5][6]

Pictogram:[3][6]

GHS07: Exclamation Mark

Table 2: Hazard Statements (H-Statements)

Code Statement

H302 Harmful if swallowed.[1][3][5][6][7]

H315 Causes skin irritation.[4][7][8][9]

H319 Causes serious eye irritation.[4][7][8][9]

H332 Harmful if inhaled.[4][7][8]

H335 May cause respiratory irritation.[4][7][8][9]

Table 3: Precautionary Statements (P-Statements)
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[4][8][9]

P264 Wash skin thoroughly after handling.[1][5][8][9]

P270
Do not eat, drink or smoke when using this

product.[1][5]

P271 Use only outdoors or in a well-ventilated area.[9]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[8][9]

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[5]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[9]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[8][9]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4][8]

P330 Rinse mouth.[1][5]

P362+P364
Take off contaminated clothing and wash it

before reuse.[9]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[9]

P405 Store locked up.[8][9]

P501
Dispose of contents/container to an approved

waste disposal plant.[1][5][9]

Toxicological Information
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While detailed experimental protocols for toxicological studies are not available in the consulted

safety data sheets, the following quantitative data has been reported.

Table 4: Acute Toxicity Data

Route Species Value Effects Noted

Oral LD50 Rat 3,299 mg/kg

Behavioral:

Somnolence (general

depressed activity),

Skin and Appendages:

Other: Hair.

Dermal LD50 Rat > 5,000 mg/kg No data available

It is important to note that the chemical, physical, and toxicological properties of 2,6-
Difluorobenzamide have not been thoroughly investigated.

Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[1][4][8][9][10]

Avoid formation of dust and aerosols.[1][2][4][8]

Provide appropriate exhaust ventilation at places where dust is formed.[4][8]

Use only under a chemical fume hood.[2]

Wash hands thoroughly after handling.[1][4][5][8][9][10]

Do not eat, drink or smoke when using this product.[1][5][9]

Storage:

Store in a cool, dry, and well-ventilated place.[2][8][10]
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Keep container tightly closed.[2][8][9][10]

Store locked up.[8][9]

Incompatible materials include strong oxidizing agents and strong bases.[2][8]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 2,6-
Difluorobenzamide.

Table 5: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles.[1][4]

[8][9]

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Dispose of contaminated gloves

after use in accordance with applicable laws and

good laboratory practices. Wear a complete suit

protecting against chemicals.[1][2][4][8]

Respiratory Protection

For nuisance exposures, use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).[8][10]

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Table 6: First Aid Procedures
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Exposure Route Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2][4][8][9][10]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1][2][4][8][9][10]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][2][4][8][9]

[10]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][4][8][9]

[10]

Accidental Release and Firefighting Measures
Accidental Release:

Use personal protective equipment.[1][2][4][8]

Avoid dust formation.[1][2][4][8]

Ensure adequate ventilation.[1][2][4][8]

Evacuate personnel to safe areas.[1][4][8]

Do not let the product enter drains.[4][8]

Pick up and arrange disposal without creating dust. Sweep up and shovel. Keep in suitable,

closed containers for disposal.[4][8][10]

Firefighting:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][2][4][8][9]
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Hazardous decomposition products: Carbon oxides, nitrogen oxides (NOx), and hydrogen

fluoride.[2][4][8]

Firefighter protection: Wear self-contained breathing apparatus for firefighting if necessary.[1]

[2][4][8][10]

Spill Response Workflow
The following diagram illustrates a logical workflow for responding to a 2,6-Difluorobenzamide
spill.

Initial Response Containment and Cleanup Disposal and Reporting

Spill Detected Evacuate Immediate Area Assess Spill Size
and Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Proceed with Cleanup Ensure Adequate
Ventilation

Contain Spill
(Prevent Spread)

Clean Up Spill
(Sweep, Shovel into Container) Decontaminate Area Dispose of Waste

in Sealed Container
Report Incident to

Safety Officer Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a 2,6-Difluorobenzamide spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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